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Get Quote

MS049 is a potent, selective, and cell-active dual inhibitor of protein arginine methyltransferases PRMT4

(also known as CARM1) and PRMT6. It demonstrates excellent selectivity over a broad range of other

epigenetic targets. [1] [2]

The table below summarizes the core biochemical and physical properties of MS049 for easy reference.

Property Description

Primary Targets PRMT4/CARM1, PRMT6 [1] [2]

IC₅₀ (Cell-free) PRMT4: 34 nM; PRMT6: 43 nM [2]

Molecular Weight 321.29 g/mol (dihydrochloride salt) [2]

Molecular Formula C₁₅H₂₆Cl₂N₂O [2]

Synonyms N/A [2]

CAS No. 2095432-59-8 [2]

SDF Available for download on vendor sites [2]
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The following validated experimental protocols can be used as a starting point for your research.

Cellular Activity Assessment

This protocol measures the inhibition of cellular methyltransferase activity, demonstrated in HEK293 cells.

[2]

Cell Line: HEK293 cells

Culture Medium: DMEM supplemented with 10% FBS, penicillin (100 U/mL), and streptomycin (100
μg/mL)

Seeding Density: 3,000 cells/well in a 96-well plate
Treatment: MS049 at concentrations of 0, 1, 10, and 50 μM

Incubation Time: 96 hours
Analysis Method: Confluency measured using IncuCyte ZOOM live-cell imaging device and software

[2]

Target Engagement and Downstream Effects

This protocol can be used to demonstrate direct cellular target engagement and its functional consequences,

as shown in MDA-MB-231 breast cancer cells. [3]

Cell Line: MDA-MB-231 cells
Treatment: MS049 (concentration range used in study [3])

Readout: Immunoblotting analysis shows a dose-dependent decrease in LSD1 protein levels, a
substrate of CARM1, confirming on-target activity. [3]

Troubleshooting Common Issues

The table below addresses potential experimental challenges and solutions.

Issue Possible Cause Solution

Low signal-to-
noise in cell-based
assays

Cytotoxicity masking

specific inhibition

Check cell confluency and health via phase-contrast

imaging (e.g., IncuCyte). Optimize compound
concentration and treatment duration. [2]
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Issue Possible Cause Solution

Unexpected
protein level
changes

Off-target effects or
downstream

consequences

Confirm assay selectivity. MS049 shows excellent
selectivity over other methyltransferases, demethylases,

and reader proteins at 200 μM. [2]

Poor solubility in
aqueous buffers

Hydrophobic nature

of compound

Prepare a fresh DMSO stock solution (e.g., 56 mg/mL).

For in vivo work, use validated formulations like 5%
DMSO, 40% PEG300, 5% Tween-80, 50% ddH₂O. [2]

Inconsistent
cellular results

Cell line-specific
expression of PRMT

isoforms

Verify the expression levels of PRMT4 and PRMT6 in
your cell model. Be aware that different CARM1 spliced

isoforms can have distinct subcellular localizations and
functions. [4]

Experimental Workflow Diagram

The following diagram illustrates a logical workflow for a typical cellular experiment using MS049, from

setup to data analysis.
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Key Biological Context for Experimental Design
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Cellular Consequences: Inhibition of PRMT4/CARM1 and PRMT6 with MS049 reduces levels of

specific histone marks like H3R2me2a and non-histone substrates like Med12me2a. [2] This can
influence diverse processes including transcription, RNA processing, and metabolism. [4]

Inhibitor Synergy: Research has identified crosstalk between CARM1 and other methyltransferases
like DOT1L. Combining a CARM1 inhibitor with a DOT1L inhibitor (e.g., EPZ-5676) can have a

stronger synergistic effect on inhibiting cell proliferation and increasing apoptosis. [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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